Cas no 960586-57-6 (1-(2-Methoxyethoxy)butan-2-ol)

• Product Name: 1-(2-Methoxyethoxy)butan-2-ol
• CAS No: 960586-57-6
• MF: C₇H₁₆O₃
• MW: 148.200142860413
• CID: 5742440
• PubChem ID: 20514540
• Update Time: 2025-06-14

1-(2-Methoxyethoxy)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 960586-57-6
• AKOS011316554
• SCHEMBL9906569
• 1-(2-methoxyethoxy)butan-2-ol
• CS-0296463
• EN300-1122190
• 1-(2-Methoxyethoxy)butan-2-ol

• Inchi： 1S/C7H16O3/c1-3-7(8)6-10-5-4-9-2/h7-8H,3-6H2,1-2H3
• InChI Key： DDVVHCUAYLSHIH-UHFFFAOYSA-N
• SMILES： O(CCOC)CC(CC)O

Computed Properties

• Exact Mass: 148.109944368g/mol
• Monoisotopic Mass: 148.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 65.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 38.7Ų

Additional information on 1-(2-Methoxyethoxy)butan-2-ol

Comprehensive Overview of 1-(2-Methoxyethoxy)butan-2-ol (CAS No. 960586-57-6): Properties, Applications, and Industry Trends

1-(2-Methoxyethoxy)butan-2-ol (CAS No. 960586-57-6) is a versatile chemical compound widely utilized in industrial and research applications. This glycol ether derivative combines the properties of both ether and alcohol functional groups, making it an effective solvent and intermediate in organic synthesis. Its molecular structure features a methoxyethoxy side chain, which enhances solubility in polar and non-polar matrices, a critical factor in formulations requiring controlled evaporation rates.

In recent years, the demand for eco-friendly solvents and low-VOC chemicals has surged, driven by stringent environmental regulations. 1-(2-Methoxyethoxy)butan-2-ol aligns with these trends due to its balanced biodegradability and low toxicity profile. Researchers frequently explore its potential in green chemistry applications, such as water-based coatings and adhesives, where it outperforms traditional solvents like ethylene glycol ethers. This shift reflects broader industry priorities, including sustainable manufacturing and carbon footprint reduction.

The compound’s physicochemical properties—including a boiling point of approximately 220°C and a moderate viscosity—make it suitable for high-temperature processes and precision cleaning. Its compatibility with resins and polymers has led to adoption in electronics manufacturing, particularly for printed circuit board (PCB) fluxes and semiconductor cleaning agents. These applications capitalize on its ability to dissolve organic residues without damaging sensitive components.

From a synthetic perspective, CAS No. 960586-57-6 serves as a key intermediate in producing specialty surfactants and lubricant additives. Its amphiphilic nature enables the formulation of emulsion stabilizers for agrochemicals and personal care products. Recent patents highlight innovations in nanomaterial dispersion, where the compound aids in stabilizing colloidal systems—a topic gaining traction in advanced material science forums.

Market analyses indicate growing interest in bio-based alternatives to petrochemical-derived solvents. While 1-(2-Methoxyethoxy)butan-2-ol is currently synthesized from conventional feedstocks, ongoing research explores renewable production pathways using biomass-derived raw materials. This aligns with global searches for "sustainable solvent replacements" and "green industrial chemicals," terms frequently queried in scientific databases and industry reports.

Quality control protocols for 960586-57-6 emphasize high-purity grades (≥98%) to meet pharmaceutical and electronics standards. Analytical techniques like GC-MS and HPLC are employed to verify the absence of impurities that could affect performance in sensitive applications. Such rigor caters to industries prioritizing material consistency, a recurring theme in QA/QC discussions across online platforms.

In conclusion, 1-(2-Methoxyethoxy)butan-2-ol exemplifies the intersection of performance chemistry and environmental responsibility. Its adaptability across sectors—from paints and coatings to nanotechnology—positions it as a compound of enduring relevance. As industries increasingly prioritize circular economy principles, further innovations in its production and application are anticipated, solidifying its role in next-generation formulations.